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Introduction
Acylcarnitines are essential intermediates in the metabolism of fatty acids and amino acids,

facilitating the transport of long-chain fatty acids into the mitochondria for β-oxidation.[1] The

quantitative analysis of acylcarnitine profiles in biological samples such as plasma, serum, and

tissues is a crucial diagnostic tool for identifying inborn errors of metabolism, particularly fatty

acid oxidation disorders and organic acidurias.[2][3] Furthermore, alterations in acylcarnitine

levels have been implicated as biomarkers in complex diseases like the metabolic syndrome.[4]

[5][6] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as the

preferred analytical technique for acylcarnitine analysis due to its high sensitivity, specificity,

and ability to multiplex, allowing for the simultaneous quantification of a wide range of

acylcarnitine species.[7][8]

This application note provides a detailed protocol for the development and validation of an LC-

MS/MS method for the quantitative analysis of acylcarnitines in biological matrices. The method

is designed to be robust and suitable for both research and clinical laboratory settings.

Experimental Workflow
The overall experimental workflow for acylcarnitine analysis by LC-MS/MS is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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